Cas no 1423040-91-8 ((1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)

• Product Name: (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• CAS No: 1423040-91-8
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 4598621
• PubChem ID: 71757173
• Update Time: 2025-05-20

(1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• Inchi： 1S/C13H19NO.ClH/c1-9(2)15-11-7-6-10-4-3-5-13(14)12(10)8-11;/h6-9,13H,3-5,14H2,1-2H3;1H/t13-;/m0./s1
• InChI Key： BCDVCRIRPTUXCS-ZOWNYOTGSA-N
• SMILES： N[C@H]1CCCC2=CC=C(OC(C)C)C=C12.Cl

Additional information on (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

Introduction to (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No: 1423040-91-8)

The compound (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No: 1423040-91-8) is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound belongs to the class of tetralin derivatives, which are known for their unique structural properties and versatile applications in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and stereoselective reactions. The stereochemistry at the (1S) position is particularly critical for its biological activity and pharmacokinetic properties. Researchers have demonstrated that the stereochemical integrity of this compound plays a pivotal role in its interaction with biological targets.

From a structural perspective, (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride features a tetralin ring system with a propanol substituent at the 7-position and an amine group at the 1-position. The hydrochloride salt form ensures optimal solubility and stability under physiological conditions. This structure has been shown to exhibit promising bioactivity in preclinical studies.

Emerging research highlights the potential of this compound as a lead molecule for developing novel therapeutics targeting various disease states. For instance, studies have shown that it exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as neurological disorders and inflammatory diseases.

In terms of synthesis, the compound is typically derived from its corresponding free base through acid-mediated protonation. The synthesis pathway involves multi-step processes that demand high precision due to the complexity of the molecule. Recent innovations in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric excess of this compound.

Moreover, computational chemistry tools such as molecular docking and quantum mechanics simulations have been employed to predict the binding affinity and selectivity of (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride towards various biological targets. These computational studies provide valuable insights into its mechanism of action and guide further optimization efforts.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and distribution properties while maintaining appropriate clearance rates. These attributes are crucial for its potential development as an oral or parenteral therapeutic agent.

In conclusion, (1S)-7-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No: 1423040-91-8) represents a compelling chemical entity with significant potential in drug discovery. Its unique structure, combined with advancements in synthetic chemistry and computational modeling techniques, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.